Cas no 1551239-87-2 (2-(3-Fluorophenyl)piperidin-4-amine)

• Product Name: 2-(3-Fluorophenyl)piperidin-4-amine
• CAS No: 1551239-87-2
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• MDL: MFCD28606158
• CID: 5685997
• PubChem ID: 83818462
• Update Time: 2025-06-12

2-(3-Fluorophenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1551239-87-2
• 2-(3-fluorophenyl)piperidin-4-amine
• EN300-23838463
• 2-(3-Fluorophenyl)piperidin-4-amine

• MDL： MFCD28606158
• Inchi： 1S/C11H15FN2/c12-9-3-1-2-8(6-9)11-7-10(13)4-5-14-11/h1-3,6,10-11,14H,4-5,7,13H2
• InChI Key： PMJYRVYZSZQTES-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CC(CCN1)N

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-(3-Fluorophenyl)piperidin-4-amine

Introduction to 2-(3-Fluorophenyl)piperidin-4-amine (CAS No. 1551239-87-2)

2-(3-Fluorophenyl)piperidin-4-amine, with the CAS number 1551239-87-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom in the phenyl ring imparts unique properties to this molecule, making it a valuable candidate for various drug discovery programs.

The chemical structure of 2-(3-Fluorophenyl)piperidin-4-amine consists of a piperidine ring substituted with a 3-fluorophenyl group at the 2-position and an amino group at the 4-position. This specific arrangement of functional groups contributes to its distinct pharmacological profile, including its ability to interact with various biological targets such as receptors, enzymes, and ion channels.

Recent studies have highlighted the potential of 2-(3-Fluorophenyl)piperidin-4-amine in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the proliferation of breast cancer cells by modulating key signaling pathways involved in cell growth and survival.

In addition to its anti-cancer properties, 2-(3-Fluorophenyl)piperidin-4-amine has also been investigated for its potential as an analgesic agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism underlying this effect is thought to involve the modulation of nociceptive pathways and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic properties of 2-(3-Fluorophenyl)piperidin-4-amine have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile and minimal side effects in preclinical studies suggest that it may be a promising candidate for clinical trials.

In the context of drug discovery, 2-(3-Fluorophenyl)piperidin-4-amine serves as a valuable scaffold for the design and synthesis of novel compounds with enhanced biological activities. Chemists have utilized this molecule as a starting point to develop derivatives with improved potency, selectivity, and pharmacokinetic properties. For example, modifications to the piperidine ring or the phenyl substituent have led to the identification of compounds with enhanced anti-inflammatory and neuroprotective effects.

The synthetic route for preparing 2-(3-Fluorophenyl)piperidin-4-amine is well-documented in the literature. A common approach involves the reaction of 3-fluorobenzaldehyde with piperidine followed by reductive amination using an appropriate reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, 2-(3-Fluorophenyl)piperidin-4-amine (CAS No. 1551239-87-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for new treatments and therapies.